Cas no 1180133-57-6 (4-(4-amino-2-pyridinyl)-1-methyl-2-Piperazinone)
1180133-57-6 structure
Product Name:4-(4-amino-2-pyridinyl)-1-methyl-2-Piperazinone
CAS No:1180133-57-6
MF:C10H14N4O
MW:206.244361400604
CID:1100759
PubChem ID:64681311
Update Time:2025-04-20
4-(4-amino-2-pyridinyl)-1-methyl-2-Piperazinone Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-amino-2-pyridinyl)-1-methyl-2-Piperazinone
- 1180133-57-6
- SCHEMBL3396892
- AKOS014008201
- DB-183969
-
- Inchi: 1S/C10H14N4O/c1-13-4-5-14(7-10(13)15)9-6-8(11)2-3-12-9/h2-3,6H,4-5,7H2,1H3,(H2,11,12)
- InChI Key: BIONRGWVCATBSG-UHFFFAOYSA-N
- SMILES: O=C1CN(C2C=C(C=CN=2)N)CCN1C
Computed Properties
- Exact Mass: 206.11676108g/mol
- Monoisotopic Mass: 206.11676108g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 62.5Ų
4-(4-amino-2-pyridinyl)-1-methyl-2-Piperazinone Related Literature
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Jason Wan Lab Chip, 2020,20, 4528-4538
1180133-57-6 (4-(4-amino-2-pyridinyl)-1-methyl-2-Piperazinone) Related Products
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